N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2,5-difluorobenzene-1-sulfonamide

• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C15H14F2N2O4S2/c16-11-2-7-14(17)15(10-11)25(22,23)18-12-3-5-13(6-4-12)19-8-1-9-24(19,20)21/h2-7,10,18H,1,8-9H2
• InChI Key: UJJRQRJNAFNKDD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C15H14F2N2O4S2
• Molecular Weight: 388.4 g/mol
• CAS No.: 946260-05-5

Description

N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2,5-difluorobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C15H14F2N2O4S2 and its molecular weight is 388.4. The purity is usually 95%.
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Scientific Research Applications

Environmental Monitoring and Toxicology

• Studies have identified various persistent organic pollutants, including sulfonamide derivatives, in environmental samples and biological systems. Research focuses on understanding the distribution, persistence, and toxicological impacts of these compounds on human health and the environment (Shaw et al., 2013).

Pharmacokinetics and Drug Metabolism

• Investigations into the pharmacokinetics of drugs, including sulfonamides and their metabolites, explore how these compounds are absorbed, distributed, metabolized, and eliminated in the body. This research aids in optimizing drug dosing, improving efficacy, and minimizing adverse effects (Arroyo et al., 2019).

Biochemical and Cellular Mechanisms

• Studies on sulfonamide-based compounds have also delved into their biochemical mechanisms of action, including their role as inhibitors of enzymes like carbonic anhydrase. Such research contributes to the development of new therapeutic agents for various diseases, including glaucoma and bacterial infections (Werner et al., 1987).

Environmental and Human Health Risk Assessment

• Research into the presence and effects of sulfonamide compounds and other persistent organic pollutants in human populations assesses potential health risks. These studies often focus on exposure levels, pathways, and correlations with health outcomes, providing crucial data for public health interventions (Calafat et al., 2007).

Mechanism of Action

Target of Action

Compounds with a similar thiazolidin-2,4-dione (tzd) moiety have been known to interact with various biological targets .

Mode of Action

Tzd analogues are known to exhibit their hypoglycemic activity by improving insulin resistance through ppar-γ receptor activation, their antimicrobial action by inhibiting cytoplasmic mur ligases, and their antioxidant action by scavenging reactive oxygen species (ros) .

Biochemical Pathways

Based on the known actions of similar tzd analogues, it can be inferred that the compound may influence pathways related to glucose metabolism, bacterial cell wall synthesis, and oxidative stress .

Pharmacokinetics

The tzd moiety is known to be a versatile scaffold that exhibits a wide range of biological activities, suggesting potential bioavailability .

Result of Action

Based on the known actions of similar tzd analogues, it can be inferred that the compound may have potential hypoglycemic, antimicrobial, and antioxidant effects .